Cas no 2166860-74-6 (cis-1-(bromomethyl)-3-fluorocyclobutane)

• Product Name: cis-1-(bromomethyl)-3-fluorocyclobutane
• CAS No: 2166860-74-6
• MF: C₅H₈BrF
• MW: 167.02
• CID: 5280909
• PubChem ID: 126688495
• Update Time: 2026-03-09

cis-1-(bromomethyl)-3-fluorocyclobutane Chemical and Physical Properties

Names and Identifiers

• cis-1-(bromomethyl)-3-fluorocyclobutane
• (1s,3s)-1-(bromomethyl)-3-fluorocyclobutane
• 2166860-74-6
• (1r,3r)-1-(bromomethyl)-3-fluorocyclobutane
• G61095
• EN300-1428779
• 2089241-88-1
• AT27037
• AKOS040805520
• 2168479-19-2
• 1-(Bromomethyl)-3-fluorocyclobutane
• trans-1-(bromomethyl)-3-fluoro-cyclobutane
• 1-(bromomethyl)-3-fluoro-cyclobutane
• SCHEMBL18631085
• BrCC1CC(C1)F
• AKOS040805518

• Inchi： 1S/C5H8BrF/c6-3-4-1-5(7)2-4/h4-5H,1-3H2/t4-,5+
• InChI Key： QMBXRHISFBCMGJ-SYDPRGILSA-N
• SMILES： [C@@H]1(CBr)C[C@H](F)C1

Computed Properties

• Exact Mass: 165.97934g/mol
• Monoisotopic Mass: 165.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Additional information on cis-1-(bromomethyl)-3-fluorocyclobutane

Introduction to cis-1-(Bromomethyl)-3-Fluorocyclobutane (CAS No. 2166860-74-6)

cis-1-(Bromomethyl)-3-fluorocyclobutane (CAS No. 2166860-74-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound features a cyclobutane ring with a bromomethyl and a fluorine substituent, making it an intriguing molecule for various applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, physical properties, and potential applications of cis-1-(bromomethyl)-3-fluorocyclobutane.

Chemical Structure and Synthesis

The chemical structure of cis-1-(bromomethyl)-3-fluorocyclobutane is characterized by a cyclobutane ring with a bromomethyl group at the 1-position and a fluorine atom at the 3-position. The cis configuration of the substituents adds to its stereochemical complexity and influences its reactivity and physical properties. The synthesis of this compound typically involves multi-step processes, including the formation of the cyclobutane ring, introduction of the bromomethyl group, and subsequent fluorination.

One common synthetic route involves the ring-closing metathesis (RCM) of an appropriate diene followed by bromination and fluorination steps. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For instance, the use of transition metal catalysts such as palladium and ruthenium has been reported to enhance the yield and purity of cis-1-(bromomethyl)-3-fluorocyclobutane.

Physical Properties

cis-1-(Bromomethyl)-3-fluorocyclobutane exhibits several notable physical properties that make it an attractive compound for research and development. Its molecular weight is approximately 199.04 g/mol, and it is generally a colorless liquid at room temperature. The presence of the bromine and fluorine atoms imparts unique electronic and steric effects, influencing its solubility, boiling point, and reactivity.

The boiling point of cis-1-(bromomethyl)-3-fluorocyclobutane is around 95°C under standard atmospheric pressure, which is relatively low compared to other halogenated compounds. This property makes it suitable for various chemical reactions that require moderate temperatures. Additionally, its density is approximately 1.5 g/cm³, reflecting the significant contribution of the bromine atom to its mass.

Applications in Organic Chemistry

In organic chemistry, cis-1-(Bromomethyl)-3-fluorocyclobutane serves as a valuable building block for the synthesis of more complex molecules. The bromomethyl group can be readily functionalized through nucleophilic substitution reactions, while the fluorine atom provides unique electronic properties that can influence the reactivity and stability of the resulting compounds.

Recent studies have explored the use of cis-1-(Bromomethyl)-3-fluorocyclobutane in the synthesis of novel pharmaceuticals and materials. For example, researchers have utilized this compound as a precursor for the preparation of fluorinated cyclobutanes with potential antiviral activity. The introduction of fluorine atoms into organic molecules often enhances their biological activity by improving their lipophilicity and metabolic stability.

Mechanistic Studies

Mechanistic studies on the reactivity of cis-1-(Bromomethyl)-3-fluorocyclobutane have provided valuable insights into its behavior in various chemical transformations. One key area of interest is its reactivity in cross-coupling reactions, particularly those involving palladium-catalyzed reactions such as Suzuki-Miyaura coupling and Heck reactions.

Experimental evidence suggests that the presence of both bromine and fluorine substituents can influence the reaction pathway and selectivity. For instance, in Suzuki-Miyaura coupling reactions, the electron-withdrawing effect of the fluorine atom can enhance the reactivity of the bromide leaving group, leading to higher yields and improved product purity.

Potential Applications in Medicinal Chemistry

In medicinal chemistry, cis-1-(Bromomethyl)-3-fluorocyclobutane has shown promise as a starting material for the synthesis of bioactive compounds with potential therapeutic applications. Fluorinated compounds are known for their ability to modulate biological activity by altering key interactions with target proteins or enzymes.

A recent study published in *Journal of Medicinal Chemistry* reported the synthesis and evaluation of a series of fluorinated cyclobutanes derived from cis-1-(Bromomethyl)-3-fluorocyclobutane. These compounds exhibited potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the enhanced lipophilicity conferred by the fluorine substituent, which facilitated cellular uptake and target engagement.

Safety Considerations

While cis-1-(Bromomethyl)-3-fluorocyclobutane offers numerous benefits in chemical research and development, it is important to handle this compound with appropriate safety measures. Like many halogenated compounds, it should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In conclusion, cis-1-(Bromomethyl)-3-fluorocyclobutane (CAS No. 2166860-74-6) is a versatile compound with significant potential in various scientific fields. Its unique chemical structure and physical properties make it an attractive building block for synthetic chemistry, while its biological activity opens up new avenues for drug discovery and materials science research. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex chemical systems.